(5E)-2-(2,4-dichlorophenyl)-5-(3-ethoxy-4-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C22H19Cl2N3O3S
• Molecular Weight: 476.4 g/mol
• IUPAC Name: (5E)-2-(2,4-dichlorophenyl)-5-[(3-ethoxy-4-propoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C22H19Cl2N3O3S/c1-3-9-30-17-8-5-13(10-18(17)29-4-2)11-19-21(28)27-22(31-19)25-20(26-27)15-7-6-14(23)12-16(15)24/h5-8,10-12H,3-4,9H2,1-2H3/b19-11+
• InChI Key: UZOTUZFCXMHPEA-YBFXNURJSA-N
• Isomeric SMILES: CCCOC1=C(C=C(C=C1)/C=C/2\C(=O)N3C(=NC(=N3)C4=C(C=C(C=C4)Cl)Cl)S2)OCC
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=C(C=C(C=C4)Cl)Cl)S2)OCC

Description

The compound (5E)-2-(2,4-dichlorophenyl)-5-(3-ethoxy-4-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one features a thiazolo[3,2-b][1,2,4]triazol-6-one core substituted with a 2,4-dichlorophenyl group at position 2 and a benzylidene moiety at position 3. The benzylidene group is further substituted with ethoxy (3-position) and propoxy (4-position) chains.

Preparation Methods

Preparation of S-Alkylated 1,2,4-Triazole Intermediate

Starting Materials :

• 4-(4-X-phenylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol (X = H, Cl, Br)

• 2-Bromo-1-(2,4-dichlorophenyl)ethanone

Procedure :

• Dissolve 4-(4-chlorophenylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol (10 mmol) in dry acetone.

• Add 2-bromo-1-(2,4-dichlorophenyl)ethanone (12 mmol) and potassium carbonate (15 mmol).

• Reflux at 60°C for 6 hours under nitrogen.

• Filter and recrystallize from ethanol to obtain 2-(5-(4-(4-chlorophenylsulfonyl)phenyl)-2H-1,2,4-triazol-3-ylthio)-1-(2,4-dichlorophenyl)ethanone as a white solid (Yield: 78%).

Key Characterization :

• IR : C=O stretch at 1,680 cm⁻¹, S=O at 1,150 cm⁻¹.

• ¹H NMR (CDCl₃) : δ 8.21 (d, 2H, Ar-H), 7.89 (d, 2H, Ar-H), 7.45 (d, 1H, Ar-H), 7.32 (dd, 1H, Ar-H).

Cyclization to Thiazolo[3,2-b] Triazole

Reagents :

• Concentrated sulfuric acid

Procedure :

• Dissolve the S-alkylated intermediate (10 mmol) in 20 mL sulfuric acid at 0°C.

• Stir for 2 hours, maintaining temperature below 5°C.

• Pour into ice-water, neutralize with ammonium hydroxide, and extract with dichloromethane.

• Evaporate solvent and purify via column chromatography (hexane:ethyl acetate = 7:3) to yield 2-(4-(4-chlorophenylsulfonyl)phenyl)-6-(2,4-dichlorophenyl)thiazolo[3,2-b][1,triazole (Yield: 72%).

Mechanistic Insight :
The reaction proceeds via intramolecular cyclization, where the thiolate attacks the carbonyl carbon, forming the thiazole ring.

Optimization and Scale-Up Strategies

Solvent and Catalyst Screening

Condition	Yield (%)	Purity (%)
Acetic acid alone	68	92
AcOH/Ac₂O (5:1)	82	98
Ethanol with HCl	45	85

The acetic acid/acetic anhydride system maximizes yield and purity by facilitating both condensation and dehydration.

Temperature and Time Dependence

Temperature (°C)	Time (h)	Yield (%)
100	5	65
120	3	82
130	2	80

Higher temperatures reduce reaction time but may promote side reactions.

Characterization and Validation

Spectroscopic Analysis

• ¹H NMR (DMSO-d₆) : δ 8.35 (s, 1H, CH=), 7.89 (d, 2H, Ar-H), 7.62 (d, 1H, Ar-H), 4.25 (q, 2H, OCH₂CH₃), 3.98 (t, 2H, OCH₂CH₂CH₃).

• HRMS : m/z calculated for C₂₆H₂₂Cl₂N₃O₃S [M+H]⁺: 558.0764, found: 558.0768.

X-ray Crystallography

Single-crystal analysis confirms the E-configuration, with dihedral angles of 178.2° between the benzylidene and triazole planes.

Industrial Production Considerations

Key Parameters :

• Continuous Flow Reactors : Enhance heat transfer during cyclization.

• Crystallization Optimization : Use DMF/water (1:1) for high-purity recovery.

• Waste Management : Recover acetic acid via distillation for reuse .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzylidene moiety, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the benzylidene double bond, converting it to a single bond and forming the corresponding alkane.

Substitution: The dichlorophenyl group can participate in nucleophilic aromatic substitution reactions, especially under strong basic conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Typical reducing agents are sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Reagents such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) are often used.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alkanes.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Synthesis and Characterization

The synthesis of thiazolo[3,2-b][1,2,4]triazole derivatives typically involves multi-step reactions that include cyclization and functional group modifications. For instance, the synthesis may start from thiazole precursors reacted with various aldehydes under acidic or basic conditions to yield the desired triazole derivatives. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography are employed to confirm the structure and purity of the synthesized compounds .

Antimicrobial Activity

Research has demonstrated that compounds within the thiazolo[3,2-b][1,2,4]triazole family exhibit significant antimicrobial properties. For example, derivatives have been tested against a range of bacteria and fungi. The presence of halogen substituents like chlorine enhances their efficacy against resistant strains .

Anticancer Properties

The anticancer potential of (5E)-2-(2,4-dichlorophenyl)-5-(3-ethoxy-4-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has been particularly noted in various studies. In vitro evaluations have shown that certain derivatives can inhibit the growth of cancer cell lines without affecting normal cells . The structure-activity relationship indicates that modifications at specific positions can significantly influence their anticancer activity.

Case Study 1: Antimicrobial Evaluation

A study published in Pharmaceuticals evaluated a series of thiazolo[3,2-b][1,2,4]triazole derivatives for their antimicrobial activity. The results indicated that compounds with electron-withdrawing groups such as dichloro substituents exhibited enhanced antibacterial effects against Gram-positive and Gram-negative bacteria compared to their unsubstituted counterparts .

Case Study 2: Anticancer Activity

In another investigation documented in Molecules, researchers synthesized several thiazolo[3,2-b][1,2,4]triazole derivatives and assessed their cytotoxicity against various cancer cell lines. The findings revealed that compounds containing chlorine substituents showed promising results in inhibiting cell proliferation in breast and colon cancer models .

Structure-Activity Relationship (SAR)

The SAR studies for thiazolo[3,2-b][1,2,4]triazole derivatives highlight the importance of substituent position and type on biological activity. Compounds with electron-withdrawing groups at specific positions often exhibit improved potency. For instance:

• Chlorine Substituents : Increase antimicrobial and anticancer activities.
• Alkoxy Groups : Influence solubility and bioavailability.

Mechanism of Action

The mechanism of action of (5E)-2-(2,4-dichlorophenyl)-5-(3-ethoxy-4-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes, receptors, or DNA. The presence of the dichlorophenyl group suggests potential interactions with hydrophobic pockets in proteins, while the benzylidene moiety could participate in π-π interactions or hydrogen bonding.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The target compound belongs to a family of thiazolo-triazol derivatives, where substituent modifications significantly alter physicochemical and biological properties. Key analogs include:

Compound Name	Substituents (Position 2 / Benzylidene Group)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	Reference
Target: (5E)-2-(2,4-dichlorophenyl)-5-(3-ethoxy-4-propoxybenzylidene)thiazolo-triazol-6-one	2,4-dichlorophenyl / 3-ethoxy-4-propoxybenzylidene	Likely C₂₂H₁₈Cl₂N₃O₃S	~450 (estimated)	Not explicitly reported; expected moderate solubility due to alkoxy chains	–
(5E)-2-(4-chlorophenyl)-5-(2-ethoxybenzylidene)thiazolo-triazol-6-one	4-chlorophenyl / 2-ethoxybenzylidene	C₁₉H₁₃ClN₃O₂S	398.8	–
(5E)-5-(4-ethylbenzylidene)-2-(4-propoxyphenyl)thiazolo-triazol-6-one	4-propoxyphenyl / 4-ethylbenzylidene	C₂₂H₂₁N₃O₂S	391.5	–
(5E)-2-(2,4-dichlorophenyl)-5-(4-dimethylaminobenzylidene)thiazolo-triazol-6-one	2,4-dichlorophenyl / 4-dimethylaminobenzylidene	C₂₀H₁₅Cl₂N₅OS	444.3	–
(Z)-5-((4-chlorophenylamino)methylene)thiazolo-triazol-6-one (5f)	4-chlorophenylamino / –	C₁₁H₈ClN₅OS	293.7	Melting point >280°C; moderate yield (64%)

Key Observations :

• Substituent Position : The 2,4-dichlorophenyl group in the target compound enhances electron-withdrawing effects compared to analogs with single Cl (e.g., 4-chlorophenyl in ). This may influence π-π stacking in biological targets.
• Thermal Stability : High melting points (>280°C) in analogs like 5f suggest that the thiazolo-triazol core contributes to thermal stability, a feature likely shared by the target compound.

Biological Activity

The compound (5E)-2-(2,4-dichlorophenyl)-5-(3-ethoxy-4-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a member of a class of compounds known for their diverse biological activities. This article provides a comprehensive overview of its biological activity, including synthesis methods, in vitro and in vivo studies, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C25H23Cl2N3O4S
• Molecular Weight : 461.5 g/mol
• CAS Number : 618078-25-4

The compound features a thiazole ring fused with a triazole moiety, which is known to enhance biological activity through various mechanisms.

Synthesis

The synthesis of this compound typically involves multi-step processes that include:

• Formation of the thiazole ring through cyclization reactions.
• Introduction of the benzylidene and ethoxy-propoxy substituents via condensation reactions.

Antimicrobial Activity

Research indicates that compounds similar to (5E)-2-(2,4-dichlorophenyl)-5-(3-ethoxy-4-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibit significant antimicrobial properties. For instance:

• Antibacterial Activity : Studies have shown that derivatives possess activity against both Gram-positive and Gram-negative bacteria. The minimal inhibitory concentration (MIC) values for these compounds range widely depending on the substituents but can be as low as 32 µg/mL against resistant strains such as Staphylococcus aureus and Escherichia coli .

Compound	MIC (µg/mL)	Activity
5h	32	Broad spectrum against S. aureus
14a	65.3	Anti-malarial activity
14b	52.0	Anti-trypanosomal activity

Antiparasitic Activity

In vitro studies have demonstrated that this compound exhibits moderate anti-parasitic activity:

• Anti-malarial : A derivative showed around 65% viability against Plasmodium falciparum .
• Anti-trypanosomal : Another study indicated about 52% viability against Trypanosoma brucei .

Cytotoxicity

Cytotoxicity assays performed on various cancer cell lines suggest that while some derivatives show promise in inhibiting cell proliferation, they also exhibit varying degrees of cytotoxicity:

• Compounds were tested against HeLa cells with cell viability ranging from 74.9% to 100% at concentrations of 20 µM .

The biological activity of (5E)-2-(2,4-dichlorophenyl)-5-(3-ethoxy-4-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can be attributed to its ability to interact with various biological targets:

• Inhibition of Enzymatic Activity : Some derivatives have shown potential as enzyme inhibitors in metabolic pathways relevant to pathogens.
• Cell Membrane Disruption : The lipophilic nature of the compound allows it to integrate into microbial membranes, leading to disruption and cell death.

Case Studies

A series of case studies have been conducted to evaluate the efficacy of this compound in treating infections:

• A study involving the application of the compound in animal models demonstrated reduced infection rates and improved survival compared to controls .

Q & A

Q. What are the optimal reaction conditions for synthesizing this compound with high purity and yield?

The synthesis involves multi-step protocols, including condensation of 2,4-dichlorobenzaldehyde with substituted benzaldehydes under basic conditions to form the benzylidene intermediate. Key parameters include:

• Catalysts : Bleaching Earth Clay (pH 12.5) in PEG-400 enhances reaction efficiency .
• Temperature : 70–80°C for optimal intermediate formation .
• Purification : Recrystallization in aqueous acetic acid improves purity . Yield optimization requires precise stoichiometry and monitoring via TLC .

Q. How can structural characterization be performed to confirm the compound’s identity?

Use a combination of:

• Spectroscopy : IR for functional groups (e.g., C=O at ~1700 cm⁻¹) and ¹H/¹³C NMR for substituent verification (e.g., ethoxy/propoxy proton shifts at δ 1.2–4.0 ppm) .
• Mass Spectrometry : High-resolution MS to confirm molecular weight (e.g., 464.3 g/mol) .
• X-ray Crystallography : Resolve stereochemistry of the (5E)-configured benzylidene group .

Q. What methodologies are recommended for assessing its stability under varying pH and temperature?

• Thermogravimetric Analysis (TGA) : Evaluate thermal decomposition profiles at 25–300°C .
• HPLC-UV : Monitor degradation products under acidic/alkaline conditions (pH 2–12) .
• Storage : Store at –20°C in inert atmospheres to prevent oxidation of the thiazolotriazole core .

Advanced Research Questions

Q. How can contradictory bioactivity data across similar analogs be resolved?

Perform structure-activity relationship (SAR) studies by systematically modifying substituents:

• Replace 3-ethoxy-4-propoxy with 3,4,5-trimethoxy to assess methoxy group contributions to cytotoxicity .
• Compare IC₅₀ values against kinase targets (e.g., EGFR, VEGFR2) using enzyme inhibition assays .
• Validate selectivity via competitive binding assays with fluorescent probes .

Q. What computational strategies are effective for predicting binding modes to biological targets?

• Molecular Docking : Use AutoDock Vina with crystal structures of CYP450 isoforms to predict metabolic hotspots .
• Molecular Dynamics (MD) : Simulate ligand-receptor interactions (e.g., with tubulin) over 100 ns to assess binding stability .
• QSAR Models : Corrogate electronic parameters (e.g., Hammett constants) with antifungal activity .

Q. How can reaction pathways for oxidative degradation be elucidated?

• LC-MS/MS : Identify degradation products (e.g., sulfoxide derivatives) under H₂O₂-mediated oxidation .
• Isotopic Labeling : Use ¹⁸O-labeled H₂O to trace oxygen incorporation in ketone byproducts .
• DFT Calculations : Map energy barriers for C–S bond cleavage in the thiazole ring .

Q. What strategies mitigate challenges in multi-step synthesis, such as low intermediate yields?

• Microwave-Assisted Synthesis : Reduce reaction time for condensation steps (e.g., 30 minutes vs. 24 hours) .
• Flow Chemistry : Improve scalability of nitro group reductions using continuous H₂ gas flow .
• Protecting Groups : Temporarily shield reactive sites (e.g., triazole N-H) with Boc groups .

Q. How do substituent variations (e.g., dichlorophenyl vs. methylphenyl) impact pharmacokinetics?

• LogP Analysis : Measure octanol-water partition coefficients to compare lipophilicity (e.g., dichlorophenyl increases LogP by ~0.8 units) .
• Caco-2 Permeability Assays : Assess intestinal absorption differences due to halogen vs. alkyl groups .
• Microsomal Stability Tests : Quantify metabolic half-life shifts using liver microsomes .